Biodegradable supramolecular micelles via host–guest interaction of cyclodextrin-terminated polypeptides and adamantane-terminated polycaprolactones†
Chemical Communications Pub Date: 2021-08-19 DOI: 10.1039/D1CC03372G
Abstract
Biodegradable supramolecular micelles were prepared exploiting the host–guest interaction of cyclodextrin and adamantane. Cyclodextrin-initiated polypeptides acted as the hydrophilic corona, whereas adamantane-terminated polycaprolactones served as the hydrophobic core.

Recommended Literature
- [1] Boron-passivated surface Fe(iv) defects in hematite for highly efficient water oxidation†
- [2] Bulky arene-bridged bis(amide) and bis(amidinate) complexes of germanium(ii) and tin(ii)†
- [3] Cadmium sulfide nanocluster-based electrochemical stripping detection of DNA hybridization
- [4] Channel structure for guest inclusion based on hexameric assembly of thiacalix[4]arene analogue†
- [5] Blue upconversion emission of Cu2+ ions sensitized by Yb3+-trimers in CaF2
- [6] Characterisation of spatial and temporal changes in pH gradients in microfluidic channels using optically trapped fluorescent sensors
- [7] Atomic/molecular layer deposition and electrochemical performance of dilithium 2-aminoterephthalate†
- [8] Capillary levelling as a probe of thin film polymerrheology
- [9] Camptothecin prodrug block copolymer micelles with high drug loading and target specificity†
- [10] Boron nitride-enabled printing of a highly sensitive and flexible iontronic pressure sensing system for spatial mapping
